5-Bromo-3-(trifluoromethyl)-1,2,4-thiadiazole
Overview
Description
5-Bromo-3-(trifluoromethyl)-1,2,4-thiadiazole is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in various fields of research. This compound has been extensively studied for its unique properties, which make it a valuable tool in the development of new drugs, agrochemicals, and materials.
Scientific Research Applications
Antitubercular Activity
- Compounds derived from 5-Bromo-3-(trifluoromethyl)-1,2,4-thiadiazole exhibited moderate to good anti-tubercular activity, as demonstrated by their inhibition of Mycobacterium tuberculosis in vitro (Gadad, Noolvi, & Karpoormath, 2004).
Anticancer Evaluation
- Novel derivatives containing this compound were found to have selectivity toward leukemic cancer cell lines, indicating potential as anticancer agents (Noolvi, Patel, Singh, Gadad, Cameotra, & Badiger, 2011).
Potential Fungicide Lead Compounds
- Thiadiazole-containing triazolothiadiazoles, related to this compound, showed potential as fungicides with a wide spectrum of activity (Fan, Yang, Zhang, Mi, Wang, Cai, Zuo, Zheng, & Song, 2010).
Photodynamic Therapy Application
- Zinc phthalocyanine substituted with this compound demonstrated high singlet oxygen quantum yield, making it a potential candidate for photodynamic cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Antibacterial and Antifungal Activities
- Several novel derivatives incorporating this compound exhibited notable antibacterial and antifungal activities, suggesting their utility in developing antimicrobial agents (Lamani, Shetty, Kamble, & Khazi, 2009).
Synthesis of Photovoltaic Materials
- Bromoderivatives of benzofused 1,2,5-thiadiazoles, akin to this compound, are precursors in synthesizing dyes used for designing effective photovoltaic materials (Chmovzh, Alekhina, Kudryashev, & Rakitin, 2022).
Safety and Hazards
properties
IUPAC Name |
5-bromo-3-(trifluoromethyl)-1,2,4-thiadiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3BrF3N2S/c4-2-8-1(9-10-2)3(5,6)7 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCPREXLNGTWSDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NSC(=N1)Br)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3BrF3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1781783-65-0 |
Source
|
| Record name | 5-bromo-3-(trifluoromethyl)-1,2,4-thiadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-[(4-Morpholin-4-ylthian-4-yl)methyl]-3-phenylprop-2-enamide](/img/structure/B2514908.png)
![(Z)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2514913.png)
![3-Amino-1-[2-(2,4-dichlorophenyl)ethyl]thiourea](/img/structure/B2514920.png)
